talin (777-785)
Description
Talin-1
Scientific Research Applications
1. Talin's Role in Cell Adhesion and Cytoskeleton
Talin is a high-molecular-weight cytoskeletal protein concentrated at regions of cell-substratum contact and cell-cell contacts. It's involved in transmembrane connections between extracellular adhesions and the cytoskeleton, interacting with integrin receptors, vinculin, and the Ca2+-activated protease, calpain II (Rees et al., 1990).
2. Talin's Phosphorylation by Protein Kinase C
Talin is an in vitro substrate for protein kinase C. This phosphorylation, dependent on both phosphatidylserine and calcium, involves multiple phosphorylation sites and potentially regulates focal contact organization and cell morphology (Litchfield & Ball, 1986).
3. Mechanical Response of Talin
The mechanical response of talin, particularly its C-terminal rod domain, is critical in mechanosensing during cell adhesion and spreading. The force-dependent unfolding and refolding kinetics of talin rod domains make talin an effective force buffer in the force transmission pathway (Yao et al., 2016).
4. Talin's Interaction with Phosphoinositides
Talin's conformation, localization, and integrin binding depend on its interaction with phosphoinositides. This interaction leads to talin's conformational change and enhances the interaction between integrin and talin, indicating a role in the assembly of focal adhesions (Martel et al., 2001).
5. Talin as a Mechanosensitive Molecule
Talin, a focal adhesion protein, links intracellular networks with the extracellular matrix (ECM) and is sensitive to force-induced mechanical unfolding. Dysregulation of talin activators can lead to disease states influenced by mechanical cues, highlighting its role in mechanobiology (Haining et al., 2016).
properties
Product Name |
talin (777-785) |
|---|---|
sequence |
ALNELLQHV |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
talin (777-785) |
Origin of Product |
United States |
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